Cas no 23452-05-3 (Alternariol 9-Monomethyl Ether)

• Product Name: Alternariol 9-Monomethyl Ether
• CAS No: 23452-05-3
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 266871
• PubChem ID: 329755214
• Update Time: 2025-04-19

Alternariol 9-Monomethyl Ether Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenzo[b,d]pyran-6-one,3,7-dihydroxy-9-methoxy-1-methyl-
• 3,7-Dihydroxy-9-methoxy-1-methyl-6H-benzo[c]chromen-6-one
• Alternariol monomethyl ether
• Alternariol methyl ether
• ALTERNARIOL-9-METHYL ETHER
• 3,7-Dihydroxy-9-methoxy-1-methyl-6H-dibenzo[b,d]pyran-6-one
• Djalonensone
• Alternariol monomethyl ether (9methoxy)
• Alternariol-9-methyl ether, analytical standard
• BDBM50276157
• 26894-49-5
• 3,7-dihydroxy-9-methoxy-1-methyl-benzo[c]chromen-6-one
• alternariol 9-methyl ether
• Alternariol monomethylether
• 1ST7257-100M
• AKOS027295171
• 2-Biphenylcarboxylic acid, 2',3',4'-trihydroxy-5-methoxy-6'-methyl-, delta-lactone
• 1ST7257
• J-016590
• NSC-638262
• CCRIS 2898
• CHEMBL483526
• UNII-Y79STA800H
• BS-1261
• CS-W014579
• Alternariol monomethyl ether, Djalonensone
• 3,7-Dihydroxy-9-methoxy-1-methyl-6H-benzo[c]chromen-6-one #
• Y79STA800H
• BRN 0253553
• 3,7-dihydroxy-9-methoxy-1-methylbenzo[c]chromen-6-one
• LCSDQFNUYFTXMT-UHFFFAOYSA-N
• 3,7-Dihydroxy-9-methoxy-1-methyl-6H-dibenzo(b,d)pyran-6-one
• HY-W013863
• Q27294342
• 23452-05-3
• Alternariol monomethyl ether (9methoxy) solution in Methanol, 100ug/mL
• Alternariol monomethyl ether/AME
• DTXSID30178004
• MFCD00058532
• Alternariol monomethyl ether from Alternaria alternata (tenuis)
• FT-0661537
• NS00018324
• alternariol5-O-methylether
• NSC638262
• SMR003474896
• 6H-DIBENZO(b,d)PYRAN-6-ONE, 3,7-DIHYDROXY-9-METHOXY-1-METHYL-
• 5-18-04-00517 (Beilstein Handbook Reference)
• CHEBI:141315
• Alternariol 9-O-methyl ether
• MEGxm0_000058
• alternariol 5-O-methyl ether
• 6H-Dibenzo[b,d]pyran-6-one, 3,7(3,9 or 7,9)-dihydroxy-9(7 or 3)-methoxy-1-methyl-
• MLS004711973
• 3,4'-Dihydroxy-5-methoxy-6'-methyldibenzo[a]pyrone
• AME
• DA-50364
• Alternariol methylether
• G76940
• Alternariol-methylether
• alternariolmonomethylether
• 6H-Dibenzo[b,d]pyran-6-one, 3,7-dihydroxy-9-methoxy-1-methyl-
• Alternariol 9-Monomethyl Ether

• MDL： MFCD00058532
• Inchi： 1S/C15H12O5/c1-7-3-8(16)4-12-13(7)10-5-9(19-2)6-11(17)14(10)15(18)20-12/h3-6,16-17H,1-2H3
• InChI Key： LCSDQFNUYFTXMT-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC(=CC=2C2=C1C=C(C=C2C)O)OC)O)=O

Computed Properties

• Exact Mass: 272.06846
• Monoisotopic Mass: 272.068473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 69
• XLogP3: 3.2
• Topological Polar Surface Area: 76

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2066 (rough estimate)
• Melting Point: No data available
• Boiling Point: 335.31°C (rough estimate)
• Flash Point: 217.4°C
• Refractive Index: 1.6000 (estimate)
• PSA: 75.99
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Alternariol 9-Monomethyl Ether Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical Reagents